N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide

• IUPAC Name: N-(2,6-diethylphenyl)-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C22H23NO2/c1-3-16-10-7-11-17(4-2)22(16)23-21(24)15-25-20-13-12-18-8-5-6-9-19(18)14-20/h5-14H,3-4,15H2,1-2H3,(H,23,24)
• InChI Key: QZZCOKYVTVSGIV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)COC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C22H23NO2
• Molecular Weight: 333.4 g/mol

Description

N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide, also known as Diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) commonly used in the treatment of pain and inflammation. It was first introduced in the market in the 1970s and has since been widely used in both human and veterinary medicine.

Mechanism of Action

N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide works by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and the sensation of pain. By inhibiting COX, N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide reduces inflammation and pain.
Biochemical and Physiological Effects:
N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines and chemokines, such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). It has also been shown to reduce the expression of adhesion molecules, such as intercellular adhesion molecule-1 (ICAM-1) and vascular cell adhesion molecule-1 (VCAM-1), which are involved in the recruitment of inflammatory cells to the site of inflammation. N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide has been shown to have analgesic effects by reducing the sensitivity of pain receptors.

Advantages and Limitations for Lab Experiments

N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide has several advantages for lab experiments. It is readily available and relatively inexpensive. It has been extensively studied, and its mechanism of action is well understood. However, N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide has some limitations for lab experiments. It has been shown to have cytotoxic effects on some cell lines, which may limit its use in certain experiments. It also has a short half-life, which may require frequent dosing in experiments.

Future Directions

There are several future directions for the study of N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide. One area of research is the development of new formulations of N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide that have improved pharmacokinetic properties, such as extended-release formulations. Another area of research is the study of the potential use of N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide in the treatment of cancer. Further studies are needed to determine the optimal dosing and duration of treatment for N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide in various conditions. Additionally, the potential long-term effects of N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide on human health need to be further investigated.

Synthesis Methods

N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide can be synthesized through various methods, including the condensation of 2,6-diethylphenol with 2-chloroacetyl chloride followed by the reaction with 2-naphthol. The final product is purified through recrystallization.

Scientific Research Applications

N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide has been extensively studied in various scientific research applications. It has been used in the treatment of rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and other inflammatory conditions. It has also been used as a pain reliever in post-operative pain, dental pain, and menstrual pain. N-(2,6-diethylphenyl)-2-(2-naphthyloxy)acetamide has been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells.